Cas no 142818-01-7 (1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid)

1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid structure
142818-01-7 structure
Product Name:1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
CAS No:142818-01-7
MF:C11H7F3N2O2
MW:256.180692911148
MDL:MFCD11707231
CID:135940
PubChem ID:14968245
Update Time:2025-04-19

1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
    • 1H-Pyrazole-4-carboxylic acid, 1-phenyl-3-(trifluoromethyl)-
    • 1-PHENYL-3-(TRIFLUOROMETHYL)PYRAZOLE-4-CARBOXYLIC ACID
    • FT-0687895
    • 1-Phenyl-3-trifluoromethyl-1H-pyrazole-4-carboxylic acid
    • 142818-01-7
    • DTXSID20566234
    • 3-(Trifluoromethyl)-1-phenyl-1H-pyrazole-4-carboxylic acid, AldrichCPR
    • SCHEMBL408273
    • 3-(TRIFLUOROMETHYL)-1-PHENYL-1H-PYRAZOLE-4-CARBOXYLIC ACID
    • AKOS015911640
    • A853814
    • AS-5314
    • W-205582
    • AC-28034
    • TD8154
    • CS-0060553
    • 1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylicacid
    • MFCD11707231
    • STL442427
    • MDL： MFCD11707231
    • Inchi： 1S/C11H7F3N2O2/c12-11(13,14)9-8(10(17)18)6-16(15-9)7-4-2-1-3-5-7/h1-6H,(H,17,18)
    • InChI Key： AUYRCXFCCKSUKX-UHFFFAOYSA-N
    • SMILES： FC(C1C(C(=O)O)=CN(C2C=CC=CC=2)N=1)(F)F

Computed Properties

  • Exact Mass: 256.04600
  • Monoisotopic Mass: 256.04596196g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 316
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2.3
  • Topological Polar Surface Area: 55.1Ų

Experimental Properties

  • Density: 1.44±0.1 g/cm3 (20 ºC 760 Torr),
  • Solubility: Very slightly soluble (0.92 g/l) (25 º C),
  • PSA: 55.12000
  • LogP: 2.58930

1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Security Information

1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Customs Data

  • HS CODE：2933199090
  • Customs Data：

    China Customs Code:

    2933199090

    Overview:

    2933199090. Other structurally non fused pyrazole ring compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to, Please indicate the appearance of Urotropine, 6- caprolactam please indicate the appearance, Signing date

    Summary:

    2933199090. other compounds containing an unfused pyrazole ring (whether or not hydrogenated) in the structure. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

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1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid Suppliers

Suzhou Senfeida Chemical Co., Ltd
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(CAS:142818-01-7)1-phenyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid
Order Number:sfd6869
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:34
Price ($):discuss personally
Email:sales2@senfeida.com
Amadis Chemical Company Limited
Gold Member
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(CAS:142818-01-7)1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
Order Number:A853814
Stock Status:in Stock
Quantity:5g/10g
Purity:99%
Pricing Information Last Updated:Friday, 30 August 2024 07:47
Price ($):433.0/735.0
Email:sales@amadischem.com

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Suzhou Senfeida Chemical Co., Ltd
(CAS:142818-01-7)1-phenyl-3-(trifluoromethyl)pyrazole-4-carboxylic acid
sfd6869
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email
Amadis Chemical Company Limited
(CAS:142818-01-7)1-Phenyl-3-(trifluoromethyl)-1H-pyrazole-4-carboxylic acid
A853814
Purity:99%/99%
Quantity:5g/10g
Price ($):433.0/735.0
Email